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Compound of Interest

6-(Dimethylamino)pyrazine-2-
Compound Name:
carboxylic acid

cat. No.: B1332027

Technical Guide: 6-(dimethylamino)pyrazine-2-
carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties

6-(dimethylamino)pyrazine-2-carboxylic acid is a heterocyclic organic compound. Its core
structure consists of a pyrazine ring, which is a six-membered aromatic ring containing two
nitrogen atoms at positions 1 and 4. This core is substituted with a dimethylamino group at the
6th position and a carboxylic acid group at the 2nd position. The presence of these functional
groups makes it a molecule of interest in medicinal chemistry and materials science.

The key quantitative data for this compound are summarized in the table below.

Property Value
Molecular Formula C7H9N30:2
Molecular Weight 167.17 g/mol
CAS Number 40262-53-1
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Structural Formula

The two-dimensional structure of 6-(dimethylamino)pyrazine-2-carboxylic acid is depicted
below. The diagram illustrates the arrangement of atoms and the bonding within the molecule,
highlighting the pyrazine core and its substituents.

Structural formula of 6-(dimethylamino)pyrazine-2-carboxylic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and characterization of 6-
(dimethylamino)pyrazine-2-carboxylic acid are crucial for its application in research and
development. The following sections outline the typical methodologies that would be employed.

3.1. Synthesis

The synthesis of 6-(dimethylamino)pyrazine-2-carboxylic acid can be achieved through a
multi-step process, often starting from commercially available pyrazine derivatives. A common
synthetic route involves the nucleophilic aromatic substitution of a halogenated pyrazine
precursor with dimethylamine, followed by the introduction and subsequent hydrolysis of a
nitrile or ester group to yield the carboxylic acid.

A generalized workflow for the synthesis is presented below.
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Generalized synthetic workflow.

3.2. Purification and Characterization

Post-synthesis, the crude product would be purified using standard laboratory techniques such
as recrystallization or column chromatography. The purity and identity of the final compound
would then be confirmed through a series of analytical methods:
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to elucidate the
molecular structure.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

e High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Potential Applications

Derivatives of pyrazinecarboxylic acid are known for their wide range of biological activities.
Given its structure, 6-(dimethylamino)pyrazine-2-carboxylic acid could serve as a valuable
building block in the development of novel therapeutic agents. Potential areas of investigation
include its use as a scaffold for kinase inhibitors, antibacterial agents, or other targeted
therapies. The specific signaling pathways that could be modulated by derivatives of this
compound would be a subject of further research.

« To cite this document: BenchChem. [structural formula and molecular weight of 6-
(dimethylamino)pyrazine-2-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332027#structural-formula-and-molecular-weight-of-
6-dimethylamino-pyrazine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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